Cas no 89780-75-6 (3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester)

• Product Name: 3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester
• CAS No: 89780-75-6
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 589396
• PubChem ID: 848843
• Update Time: 2025-04-19

3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, methyl ester
• methyl 2-oxo-1,3-benzothiazole-3-carboxylate
• DTXSID00357263
• AO-435/41051497
• methyl 2-oxo-1,3-benzothiazole-3(2H)-carboxylate
• 89780-75-6

• Inchi： 1S/C9H7NO3S/c1-13-8(11)10-6-4-2-3-5-7(6)14-9(10)12/h2-5H,1H3
• InChI Key： WGQORZZLSPFOMR-UHFFFAOYSA-N
• SMILES： S1C(N(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles